molecular formula C10H12N2O B8370818 6-(Iso-propoxy)methyl-pyridine-3-carbonitrile

6-(Iso-propoxy)methyl-pyridine-3-carbonitrile

Cat. No.: B8370818
M. Wt: 176.21 g/mol
InChI Key: PWDRLQJWXVVALT-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

6-(Iso-propoxy)methyl-pyridine-3-carbonitrile is a useful research compound. Its molecular formula is C10H12N2O and its molecular weight is 176.21 g/mol. The purity is usually 95%.
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Properties

Molecular Formula

C10H12N2O

Molecular Weight

176.21 g/mol

IUPAC Name

6-(propan-2-yloxymethyl)pyridine-3-carbonitrile

InChI

InChI=1S/C10H12N2O/c1-8(2)13-7-10-4-3-9(5-11)6-12-10/h3-4,6,8H,7H2,1-2H3

InChI Key

PWDRLQJWXVVALT-UHFFFAOYSA-N

Canonical SMILES

CC(C)OCC1=NC=C(C=C1)C#N

Origin of Product

United States

Synthesis routes and methods

Procedure details

Add iso-propanol (2.2 g, 25 mmol) and tetrabutylammonium sulfate (28 mg, 0.08 mmol) to a solution of potassium hydroxide (7.1 g, 127 mmol) in water (7 mL) and stir at room temperature for 15 min. Add 6-bromomethyl-pyridine-3-carbonitrile (1 g, 5.08 mmol) and stir the mixture for 24 h at room temperature. Add water (15 mL) and extract with DCM (15 mL). Filter through an IST® phase separator frit to separate the organic phase and concentrate in vacuo. Purify by chromatography on silica gel eluting with hexane/EtOAc (1:0 to 1:1 gradient) to obtain the desired intermediate as a crystalline solid (0.4 g, 45%). MS (ES+) m/z: 177 (M+H)+.
Quantity
2.2 g
Type
reactant
Reaction Step One
Quantity
7.1 g
Type
reactant
Reaction Step One
Name
Quantity
7 mL
Type
solvent
Reaction Step One
Name
tetrabutylammonium sulfate
Quantity
28 mg
Type
catalyst
Reaction Step One
Quantity
1 g
Type
reactant
Reaction Step Two

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